Cas no 50365-37-2 (5,6-Dinitrobenzimidazole)
5,6-Dinitrobenzimidazole is a nitro-substituted benzimidazole derivative with applications in organic synthesis and energetic materials research. Its structure features two nitro groups at the 5- and 6-positions, enhancing its reactivity and potential as an intermediate in the preparation of heterocyclic compounds. This compound exhibits thermal stability and serves as a precursor for high-energy-density materials due to its nitro-functionalized aromatic system. Its crystalline form allows for precise handling in laboratory settings. Researchers value 5,6-dinitrobenzimidazole for its utility in developing pharmaceuticals, agrochemicals, and specialty explosives, where controlled nitro-group reactivity is critical. Proper storage and handling are required due to its potential sensitivity.
5,6-Dinitrobenzimidazole structure
Product Name:5,6-Dinitrobenzimidazole
CAS No:50365-37-2
MF:C7H4N4O4
MW:208.131060600281
MDL:MFCD00091830
CID:365055
PubChem ID:3474494
Update Time:2025-05-27
5,6-Dinitrobenzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dinitro-1H-benzo[d]imidazole
- 5,6-Dinitrobenzimidazole
- 1H-Benzimidazole, 5,6-dinitro-
- 5,6-dinitro-1H-1,3-benzodiazole
- 5,6-Dinitro-1H-benzimidazol
- 5,6-dinitro-1H-benzoimidazole
- 5.6-Dinitro-benzimidazol
- AC1MRV7D
- AC1Q1Y5H
- CTK1G6851
- STOCK5S-33727
- SCHEMBL8427411
- AKOS003573553
- EN300-7462494
- GJKUZDYIYKJZOB-UHFFFAOYSA-N
- 50365-37-2
- CS-0217449
- N13308
- DTXSID00392816
- 5,6-dinitro-1H-benzimidazole
- FT-0667575
-
- MDL： MFCD00091830
- Inchi： 1S/C7H4N4O4/c12-10(13)6-1-4-5(9-3-8-4)2-7(6)11(14)15/h1-3H,(H,8,9)
- InChI Key： GJKUZDYIYKJZOB-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC2=C(C=C1[N+](=O)[O-])N=CN2)=O
Computed Properties
- Exact Mass: 208.02332
- Monoisotopic Mass: 208.02325462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Melting Point: 233-235°C (dec.)
- Boiling Point: 602.2±35.0 °C at 760 mmHg
- Flash Point: 318.0±25.9 °C
- Solubility: DMSO (Slightly), Methanol (Slightly)
- Stability/Shelf Life: Light sensitive
- PSA: 114.96
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
5,6-Dinitrobenzimidazole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-Dinitrobenzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0994615-5g |
5,6-dinitro-1H-benzo[d]imidazole |
50365-37-2 | 95% | 5g |
$1350 | 2024-08-02 | |
| TRC | D479745-25mg |
5,6-Dinitrobenzimidazole |
50365-37-2 | 25mg |
$115.00 | 2023-05-18 | ||
| TRC | D479745-50mg |
5,6-Dinitrobenzimidazole |
50365-37-2 | 50mg |
$ 138.00 | 2023-09-07 | ||
| TRC | D479745-100mg |
5,6-Dinitrobenzimidazole |
50365-37-2 | 100mg |
$265.00 | 2023-05-18 | ||
| TRC | D479745-250mg |
5,6-Dinitrobenzimidazole |
50365-37-2 | 250mg |
$649.00 | 2023-05-18 | ||
| TRC | D479745-500mg |
5,6-Dinitrobenzimidazole |
50365-37-2 | 500mg |
$1068.00 | 2023-05-18 | ||
| Enamine | EN300-7462494-0.05g |
5,6-dinitro-1H-1,3-benzodiazole |
50365-37-2 | 95% | 0.05g |
$160.0 | 2024-05-23 | |
| Enamine | EN300-7462494-0.1g |
5,6-dinitro-1H-1,3-benzodiazole |
50365-37-2 | 95% | 0.1g |
$238.0 | 2024-05-23 | |
| Enamine | EN300-7462494-0.25g |
5,6-dinitro-1H-1,3-benzodiazole |
50365-37-2 | 95% | 0.25g |
$339.0 | 2024-05-23 | |
| Enamine | EN300-7462494-0.5g |
5,6-dinitro-1H-1,3-benzodiazole |
50365-37-2 | 95% | 0.5g |
$535.0 | 2024-05-23 |
5,6-Dinitrobenzimidazole Related Literature
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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